Cas no 5621-66-9 (2-Amino-3-chlorobenzophenone)

• Product Name: 2-Amino-3-chlorobenzophenone
• CAS No: 5621-66-9
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 349478
• PubChem ID: 12421745
• Update Time: 2025-11-01

2-Amino-3-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-amino-3-chlorophenyl)phenyl-
• (2-amino-3-chlorophenyl)-phenylmethanone
• 2'-Amino-3-chlorobenzophenone
• Benzophenone, 2-amino-3-chloro-
• (2-Amino-3-chlorophenyl)(phenyl)methanone
• 2-BENZOYL-6-CHLOROANILINE
• (2-Amino-3-chlorophenyl)phenylmethanone
• FT-0778653
• SCHEMBL1569037
• CS-0105583
• RS3G2YD8QD
• DTXSID60497492
• AKOS017561600
• D76560
• 5621-66-9
• 2-Amino-3-chlorobenzophenone
• JCPSDGBPFXACKB-UHFFFAOYSA-N

• Inchi： 1S/C13H10ClNO/c14-11-8-4-7-10(12(11)15)13(16)9-5-2-1-3-6-9/h1-8H,15H2
• InChI Key： JCPSDGBPFXACKB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.0452
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Amino-3-chlorobenzophenone

Methanone, (2-amino-3-chlorophenyl)phenyl- (CAS No. 5621-66-9): Properties, Applications, and Market Insights

Methanone, (2-amino-3-chlorophenyl)phenyl- (CAS No. 5621-66-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, also known by its systematic name, belongs to the class of aromatic ketones and features both amino and chloro functional groups, making it a valuable intermediate in various chemical syntheses.

The molecular formula of Methanone, (2-amino-3-chlorophenyl)phenyl- is C13H10ClNO, with a molecular weight of 231.68 g/mol. Its structure consists of a phenyl group attached to a carbonyl carbon, which is further connected to a 2-amino-3-chlorophenyl moiety. This specific arrangement of functional groups contributes to its reactivity and makes it a crucial building block in pharmaceutical and agrochemical research.

Recent studies have highlighted the potential of CAS 5621-66-9 in the development of novel therapeutic agents. Researchers are particularly interested in its application as a precursor for compounds with potential biological activity. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups on the aromatic ring creates interesting electronic properties that can be exploited in drug design.

In the field of material science, (2-amino-3-chlorophenyl)phenyl methanone has shown promise as a component in advanced polymer systems. Its ability to participate in various condensation reactions makes it valuable for creating specialty polymers with enhanced thermal stability and mechanical properties. This aligns with current industry trends toward high-performance materials for electronics and coatings applications.

The synthesis of Methanone, (2-amino-3-chlorophenyl)phenyl- typically involves Friedel-Crafts acylation reactions, followed by selective functional group modifications. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. These developments are particularly relevant as industries worldwide shift toward greener production practices.

Market analysis indicates steady growth in demand for CAS No. 5621-66-9, driven primarily by pharmaceutical research and specialty chemical applications. The compound's versatility as a synthetic intermediate continues to attract interest from both academic and industrial researchers. Current pricing trends reflect its niche market status, with purity grades above 98% commanding premium prices.

Quality control for Methanone, (2-amino-3-chlorophenyl)phenyl- typically involves HPLC analysis, with specifications focusing on purity, moisture content, and residual solvents. Storage recommendations generally suggest keeping the compound in cool, dry conditions away from strong oxidizing agents to maintain stability over extended periods.

Recent patent literature reveals innovative applications of 5621-66-9 in photoresist materials and electronic device manufacturing, reflecting the compound's expanding utility beyond traditional chemical synthesis. This diversification of applications contributes to its growing commercial importance in high-tech industries.

Safety considerations for handling (2-amino-3-chlorophenyl)phenyl methanone include standard laboratory precautions such as proper ventilation and personal protective equipment. While not classified as highly hazardous, prudent handling practices are recommended due to its potential for causing irritation upon contact with skin or eyes.

The future outlook for Methanone, (2-amino-3-chlorophenyl)phenyl- appears promising, with ongoing research exploring its potential in catalyst systems and as a ligand in coordination chemistry. These emerging applications could further expand its market potential in coming years.

Analytical characterization of CAS 5621-66-9 typically employs techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide comprehensive structural verification and purity assessment, essential for research and industrial applications requiring precise chemical specifications.

Supply chain dynamics for Methanone, (2-amino-3-chlorophenyl)phenyl- reflect its status as a specialty chemical, with production concentrated among a limited number of manufacturers capable of meeting stringent quality requirements. This market structure influences both availability and pricing in different global regions.

In response to growing interest in sustainable chemistry, researchers are investigating biocatalytic routes for producing 5621-66-9, potentially offering more environmentally friendly alternatives to traditional synthetic methods. These developments align with broader industry trends toward green chemistry solutions.

The unique electronic properties of (2-amino-3-chlorophenyl)phenyl methanone make it an interesting subject for computational chemistry studies. Recent quantum chemical calculations have provided insights into its molecular orbitals and potential reactivity patterns, information valuable for designing new derivatives with tailored properties.

As regulatory frameworks for chemical substances continue to evolve globally, comprehensive data packages for Methanone, (2-amino-3-chlorophenyl)phenyl- are becoming increasingly important. Manufacturers and suppliers are investing in thorough characterization and safety testing to meet international standards and facilitate global trade.